Cas no 1261905-24-1 (2-Chloro-5-(5-formylthiophen-3-yl)pyridine-4-carboxylic acid)

2-Chloro-5-(5-formylthiophen-3-yl)pyridine-4-carboxylic acid is a versatile heterocyclic compound featuring both pyridine and thiophene moieties, linked by a formyl group. Its bifunctional structure, incorporating a carboxylic acid and an aldehyde group, makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The chloro substituent enhances reactivity, facilitating further derivatization, while the formyl group offers a handle for condensation or nucleophilic addition reactions. This compound’s well-defined reactivity profile and structural rigidity contribute to its utility in constructing complex molecules, such as bioactive scaffolds or functional materials. Its high purity and stability under standard conditions ensure consistent performance in synthetic workflows.
2-Chloro-5-(5-formylthiophen-3-yl)pyridine-4-carboxylic acid structure
1261905-24-1 structure
Product Name:2-Chloro-5-(5-formylthiophen-3-yl)pyridine-4-carboxylic acid
CAS No:1261905-24-1
MF:C11H6ClNO3S
MW:267.688240528107
MDL:MFCD18317150
CID:2762528
PubChem ID:53222975
Update Time:2025-06-07

2-Chloro-5-(5-formylthiophen-3-yl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL2560350
    • 1261905-24-1
    • MFCD18317150
    • DTXSID80687277
    • 5-(2-Formylthiophen-4-yl)-2-chloroisonicotinic acid, 95%
    • 5-(2-FORMYLTHIOPHEN-4-YL)-2-CHLOROISONICOTINIC ACID
    • 2-Chloro-5-(5-formylthiophen-3-yl)pyridine-4-carboxylic acid
    • MDL： MFCD18317150
    • Inchi： 1S/C11H6ClNO3S/c12-10-2-8(11(15)16)9(3-13-10)6-1-7(4-14)17-5-6/h1-5H,(H,15,16)
    • InChI Key： GKKUWMRZDINGSJ-UHFFFAOYSA-N
    • SMILES： ClC1=CC(C(=O)O)=C(C=N1)C1=CSC(C=O)=C1

Computed Properties

  • Exact Mass: 266.9756919Da
  • Monoisotopic Mass: 266.9756919Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 95.5Ų

2-Chloro-5-(5-formylthiophen-3-yl)pyridine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB323679-5 g
5-(2-Formylthiophen-4-yl)-2-chloroisonicotinic acid, 95%; .
 1261905-24-1 95%
5g
 €1159.00 2023-04-26
abcr
AB323679-5g
5-(2-Formylthiophen-4-yl)-2-chloroisonicotinic acid, 95%; .
 1261905-24-1 95%
5g
 €1159.00 2025-03-19

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